Cas no 66949-40-4 (2-(2-Bromo-4-nitrophenyl)acetic acid)

• Product Name: 2-(2-Bromo-4-nitrophenyl)acetic acid
• CAS No: 66949-40-4
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD06797946
• CID: 2083964
• PubChem ID: 12404388
• Update Time: 2025-04-21

2-(2-Bromo-4-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-nitrophenyl)acetic Acid
• 2-BROMO-4-NITROPHENYLACETIC ACID
• (2-bromo-4-nitrophenyl)acetic acid
• SWLSHEHNEIUTLA-UHFFFAOYSA-N
• 5183AJ
• Benzeneacetic acid, 2-bromo-4-nitro-
• NE30952
• SY030686
• Z1816233740
• 993-697-4
• DTXSID30496654
• EN300-104480
• MFCD06797946
• Z489683494
• AC6570
• CS-0210740
• DA-03757
• 2-(2-Bromo-4-nitrophenyl)aceticAcid
• AKOS010007675
• SCHEMBL2728372
• 66949-40-4
• AS-62642
• 2-(2-Bromo-4-nitrophenyl)acetic acid

• MDL： MFCD06797946
• Inchi： 1S/C8H6BrNO4/c9-7-4-6(10(13)14)2-1-5(7)3-8(11)12/h1-2,4H,3H2,(H,11,12)
• InChI Key： SWLSHEHNEIUTLA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.94800
• Monoisotopic Mass: 258.94802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 1.9

Experimental Properties

• PSA: 83.12000
• LogP: 2.50760